Cas no 16554-45-3 (2-Methoxy-6-nitroaniline)

• Product Name: 2-Methoxy-6-nitroaniline
• CAS No: 16554-45-3
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• MDL: MFCD01930197
• CID: 165726
• PubChem ID: 85491
• Update Time: 2025-06-12

2-Methoxy-6-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 2-METHOXY-6-NITRO-PHENYLAMINE
• 2-Amino-3-nitroanisole
• 2-Methoxy-6-nitroaniline
• 2-Methoxy-6-nitrophenylamine
• Benzenamine, 2-methoxy-6-nitro-
• Einecs 240-617-4
• 6-nitro-o-anisidine
• 2-Nitro-6-(methoxy)aniline
• 2-methoxy-6-nitrobenzenamine
• 6-Methoxy-2-nitroaniline
• 2-Amino-3-methoxynitrobenzene
• PubChem19661
• 2-amino-3-methoxy-nitrobenzene
• Benzenamine,2-methoxy-6-nitro-
• NDKWDGCTUOOAPF-UHFFFAOYSA-N
• 2-amino-3-methoxy-1-nitrobenzene
• SY005023
• 16554-45-3
• W-205944
• AM84119
• SCHEMBL215837
• 5KYG6V6HZQ
• AC-27963
• EN300-136097
• CS-10247
• MFCD01930197
• AKOS005146285
• CL8583
• Z57160133
• o-Anisidine, 6-nitro-
• DTXSID20167962
• CS-W007950
• NS00025417
• FT-0650535
• A3671
• 2-Methoxy-6-Nitrophenylamine95%
• 2-Methoxy-6-NitrophenylaMine 95%
• DB-008216
• STL450371

• MDL： MFCD01930197
• Inchi： 1S/C7H8N2O3/c1-12-6-4-2-3-5(7(6)8)9(10)11/h2-4H,8H2,1H3
• InChI Key： NDKWDGCTUOOAPF-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=C(C=1N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 168.05300
• Monoisotopic Mass: 168.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 81.1

Experimental Properties

• Density: 1.318
• Melting Point: 73-78°C
• Boiling Point: 322.1°C at 760 mmHg
• Flash Point: 148.6℃
• Refractive Index: 1.601
• PSA: 81.07000
• LogP: 2.29000

2-Methoxy-6-nitroaniline Security Information

• Signal Word：Warning
• Hazard Statement： H302+H312-H315-H319-H331-H335
• Warning Statement： P261; P280; P305+P351+P338; P304+P340; P405; P501
• Hazardous Material transportation number：2811
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2-Methoxy-6-nitroaniline

2-Methoxy-6-nitroaniline (CAS No. 16554-45-3): An Overview of Its Properties, Applications, and Recent Research Developments

2-Methoxy-6-nitroaniline (CAS No. 16554-45-3) is a versatile organic compound with a wide range of applications in the chemical and pharmaceutical industries. This compound, also known as 2-methoxy-6-nitroaniline or 2-methoxy-6-nitrophenylamine, is characterized by its unique chemical structure, which includes a nitro group and a methoxy group attached to an aromatic ring. These functional groups contribute to its distinct physical and chemical properties, making it a valuable intermediate in various synthetic processes.

The molecular formula of 2-Methoxy-6-nitroaniline is C₇H₈N₂O₃, and its molecular weight is approximately 172.15 g/mol. The compound is a white to off-white crystalline solid at room temperature, with a melting point ranging from 108°C to 110°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol, acetone, and dimethylformamide (DMF).

In the pharmaceutical industry, 2-Methoxy-6-nitroaniline serves as an important intermediate in the synthesis of various drugs and pharmaceuticals. Its reactivity and functional groups make it a useful building block for the preparation of compounds with diverse biological activities. For instance, it has been utilized in the synthesis of antifungal agents, anti-inflammatory drugs, and other therapeutic molecules.

Recent research has shed light on the potential applications of 2-Methoxy-6-nitroaniline in advanced materials science. A study published in the Journal of Materials Chemistry A (2023) explored the use of this compound as a precursor for the synthesis of metal-organic frameworks (MOFs). The researchers found that 2-Methoxy-6-nitroaniline-based MOFs exhibited enhanced stability and catalytic activity compared to traditional MOFs, making them promising candidates for applications in gas storage, separation processes, and catalysis.

In the field of organic synthesis, 2-Methoxy-6-nitroaniline has been employed as a key intermediate in the development of novel synthetic routes. A notable example is its use in the preparation of substituted anilines through palladium-catalyzed cross-coupling reactions. This approach has been reported to yield high yields and excellent selectivity, highlighting the versatility of 2-Methoxy-6-nitroaniline in synthetic chemistry.

The environmental impact of 2-Methoxy-6-nitroaniline has also been a subject of recent research. A study published in Environmental Science & Technology (2023) investigated the biodegradability and ecotoxicity of this compound. The results indicated that while 2-Methoxy-6-nitroaniline is not readily biodegradable under standard conditions, it does not exhibit significant ecotoxicity at environmentally relevant concentrations. This finding is crucial for ensuring its safe use in industrial processes.

Safety considerations are paramount when handling 2-Methoxy-6-nitroaniline. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to prevent exposure and ensure safe storage and handling. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when working with this compound to minimize the risk of skin contact or inhalation.

In conclusion, 2-Methoxy-6-nitroaniline (CAS No. 16554-45-3) is a multifaceted compound with significant potential in various fields, including pharmaceuticals, materials science, and organic synthesis. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in modern chemistry.